Cas no 389873-53-4 (Dispiro[2.0.2.1]heptane-1-carboxylic acid, 5,5-difluoro-, (1S,3R,4S)-)

Dispiro[2.0.2.1]heptane-1-carboxylic acid, 5,5-difluoro-, (1S,3R,4S)- structure
389873-53-4 structure
Product Name:Dispiro[2.0.2.1]heptane-1-carboxylic acid, 5,5-difluoro-, (1S,3R,4S)-
CAS No:389873-53-4
MF:C8H8F2O2
MW:174.144729614258
CID:1498016
Update Time:2024-08-24

Dispiro[2.0.2.1]heptane-1-carboxylic acid, 5,5-difluoro-, (1S,3R,4S)- Chemical and Physical Properties

Names and Identifiers

    • Dispiro[2.0.2.1]heptane-1-carboxylic acid, 5,5-difluoro-, (1S,3R,4S)-
    • Inchi: 1S/C8H8F2O2/c9-8(10)3-7(8)2-6(7)1-4(6)5(11)12/h4H,1-3H2,(H,11,12)/t4-,6-,7+/m1/s1
    • InChI Key: KNDLTEOGQMFJPV-QXRNQMCJSA-N
    • SMILES: [C@@H]1(C(O)=O)[C@]2(C[C@@]32CC3(F)F)C1

Computed Properties

  • Exact Mass: 174.04924

Experimental Properties

  • Density: 1.55±0.1 g/cm3(Predicted)
  • Boiling Point: 294.4±30.0 °C(Predicted)
  • PSA: 37.3
  • pka: 4.42±0.40(Predicted)
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